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  4. [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
[(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
Brand Name: Vulcanchem
CAS No.: 53296-14-3
VCID: VC0125955
InChI: InChI=1S/C22H22ClN5O7/c1-11(29)32-9-15-17(33-12(2)30)18(34-13(3)31)21(35-15)28-10-24-16-19(23)26-22(27-20(16)28)25-14-7-5-4-6-8-14/h4-8,10,15,17-18,21H,9H2,1-3H3,(H,25,26,27)/t15-,17-,18-,21-/m1/s1
SMILES: CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=C(N=C3Cl)NC4=CC=CC=C4)OC(=O)C)OC(=O)C
Molecular Formula: C22H22ClN5O7
Molecular Weight: 503.9 g/mol

[(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate

CAS No.: 53296-14-3

Reference Standards

VCID: VC0125955

Molecular Formula: C22H22ClN5O7

Molecular Weight: 503.9 g/mol

[(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate - 53296-14-3

CAS No. 53296-14-3
Product Name [(2R,3R,4R,5R)-3,4-Diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
Molecular Formula C22H22ClN5O7
Molecular Weight 503.9 g/mol
IUPAC Name [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-anilino-6-chloropurin-9-yl)oxolan-2-yl]methyl acetate
Standard InChI InChI=1S/C22H22ClN5O7/c1-11(29)32-9-15-17(33-12(2)30)18(34-13(3)31)21(35-15)28-10-24-16-19(23)26-22(27-20(16)28)25-14-7-5-4-6-8-14/h4-8,10,15,17-18,21H,9H2,1-3H3,(H,25,26,27)/t15-,17-,18-,21-/m1/s1
Standard InChIKey SSBVPRIMOFPPRF-QTQZEZTPSA-N
Isomeric SMILES CC(=O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C2N=C(N=C3Cl)NC4=CC=CC=C4)OC(=O)C)OC(=O)C
SMILES CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=C(N=C3Cl)NC4=CC=CC=C4)OC(=O)C)OC(=O)C
Canonical SMILES CC(=O)OCC1C(C(C(O1)N2C=NC3=C2N=C(N=C3Cl)NC4=CC=CC=C4)OC(=O)C)OC(=O)C
Synonyms 2-Phenylamino-6-chloro-9-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)purine
PubChem Compound 14539601
Last Modified Nov 11 2021
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